Cas no 1613253-78-3 (methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride)

• Product Name: methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride
• CAS No: 1613253-78-3
• MF: C₇H₁₃ClN₄O₂
• MW: 220.656719923019
• MDL: MFCD34168221
• CID: 5457175
• PubChem ID: 141407308
• Update Time: 2025-05-23

methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride
• 1613253-78-3
• EN300-28253412
• Z5030152287

• MDL： MFCD34168221
• Inchi： 1S/C7H12N4O2.ClH/c1-13-7(12)6-5-11(10-9-6)4-2-3-8;/h5H,2-4,8H2,1H3;1H
• InChI Key： MFFBALPJZHMKGX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CN(CCCN)N=N1)=O

Computed Properties

• Exact Mass: 220.0727034g/mol
• Monoisotopic Mass: 220.0727034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Additional information on methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride

Research Briefing on Methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate Hydrochloride (CAS: 1613253-78-3)

Methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride (CAS: 1613253-78-3) is a chemically modified triazole derivative that has garnered significant attention in recent biomedical and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases, cancer, and neurological disorders. The presence of both an amino and a carboxylate functional group within its structure enhances its reactivity and potential for further derivatization, making it a valuable scaffold in medicinal chemistry.

Recent studies have explored the pharmacological potential of methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride, particularly in the context of drug discovery and development. One notable area of investigation is its role as a precursor in the synthesis of triazole-based inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in generating potent inhibitors of the epidermal growth factor receptor (EGFR), a key driver in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to improve binding affinity and selectivity when incorporated into larger pharmacophores.

In addition to its applications in oncology, methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride has shown promise in antimicrobial research. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported its use in synthesizing novel triazole-azole hybrids with broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The study emphasized the compound's role in enhancing membrane permeability and disrupting bacterial biofilm formation, two critical factors in overcoming antibiotic resistance.

From a synthetic chemistry perspective, advancements in click chemistry methodologies have further elevated the importance of this compound. The Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, often employed to functionalize the triazole core, has been optimized to achieve higher yields and purity of methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride derivatives. A 2023 ACS Catalysis paper detailed a novel catalytic system that reduces side reactions and improves scalability, addressing previous challenges in industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies, as noted in a 2024 European Journal of Pharmaceutical Sciences review, indicate that while the compound exhibits favorable in vitro activity, its in vivo stability and bioavailability require further optimization. Strategies such as prodrug design and nanoparticle encapsulation are currently under investigation to enhance its therapeutic potential.

In conclusion, methyl 1-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride (CAS: 1613253-78-3) represents a pivotal building block in modern drug discovery, with applications spanning oncology, infectious diseases, and beyond. Ongoing research continues to uncover its multifaceted roles, from enzyme inhibition to antimicrobial action, while addressing synthetic and pharmacokinetic hurdles. Future directions may focus on leveraging computational chemistry and AI-driven design to accelerate the development of next-generation therapeutics derived from this versatile scaffold.